7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H24N6O2/c1-15-8-9-20-28-22-19(24(32)29(20)14-15)11-18(21(25)30(22)17-6-2-3-7-17)23(31)27-13-16-5-4-10-26-12-16/h4-5,8-12,14,17,25H,2-3,6-7,13H2,1H3,(H,27,31)
• InChI Key: TXXYGOCIBPSYIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3C4CCCC4)C(=O)NCC5=CN=CC=C5)C=C1

Description

This compound is a highly specialized tricyclic carboxamide derivative with a complex heterocyclic framework. Its structure includes a cyclopentyl group, an imino moiety, and a pyridinylmethyl substituent, which contribute to its unique physicochemical and biological properties. Structural elucidation of such compounds typically employs X-ray crystallography, leveraging programs like SHELXL for refinement and ORTEP-3 for graphical representation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, including the formation of intermediate compounds. The process may involve reactions such as amidation, cyclization, and condensation under specific conditions. For example, amidation of lower alkyl esters of substituted carboxylic acids by 3-picolylamine in a solvent mixture like DMF-MeOH (3:1) can be a part of the synthetic route .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of automated reactors, precise control of reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, such as temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

While the provided evidence lacks direct data on this compound, comparisons can be inferred through structural analogs and methodologies:

Table 1: Key Structural and Functional Comparisons

Parameter	Target Compound	Similar Compound (Thiadiazolo-pyrimidine derivatives)	Quaternary Ammonium Compounds (e.g., BAC-C12)
Core Structure	Tricyclic 1,7,9-triazatricyclo framework	Bicyclic 1,3,4-thiadiazolo-pyrimidine	Linear alkyl chain with quaternary ammonium group
Functional Groups	Cyclopentyl, imino, pyridinylmethyl, carboxamide	Ethyl carboxylate, phenyl, thiadiazole	Alkyltrimethylammonium
Analytical Methods	NMR, IR, X-ray crystallography (SHELX, WinGX)	NMR, 13C, IR spectroscopy	Spectrofluorometry, tensiometry
Physicochemical Properties	High rigidity due to fused rings; moderate solubility in polar solvents	Variable solubility based on R-group substitutions	Surfactant behavior; CMC ~3–8 mM

Key Findings :

Structural Rigidity vs. Flexibility :

• The tricyclic core of the target compound imparts greater conformational rigidity compared to bicyclic thiadiazolo-pyrimidines, which may enhance binding specificity in enzymatic interactions .
• In contrast, linear quaternary ammonium compounds (e.g., BAC-C12) exhibit flexible alkyl chains, enabling surfactant-like behavior .

Solubility and Bioavailability: The pyridinylmethyl and carboxamide groups in the target compound likely improve aqueous solubility over purely aromatic analogs like thiadiazolo-pyrimidines, though exact data are absent.

Synthetic Challenges :

• The target compound’s fused triazatricyclo system requires precise stereochemical control during synthesis, akin to the challenges in constructing thiadiazolo-pyrimidine derivatives .
• Crystallographic tools (e.g., SHELXL, WinGX) are critical for verifying such complex structures .

Methodological Insights from Evidence

• Crystallography : SHELX remains the gold standard for small-molecule refinement, ensuring accurate structural validation . ORTEP-3 and WinGX provide complementary visualization and data-processing capabilities .
• Surfactant Analysis : Techniques like spectrofluorometry and tensiometry, used for quaternary ammonium compounds, could theoretically assess aggregation behavior in modified analogs of the target compound .